Cas no 2138222-38-3 (6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138222-38-3
• MF: C₁₁H₁₀ClFO₃
• MW: 244.646706104279
• CID: 6378466
• PubChem ID: 165952046
• Update Time: 2025-06-29

6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129204
• 2138222-38-3

• Inchi： 1S/C11H10ClFO3/c1-5-8(11(14)15)3-6-2-7(12)4-9(13)10(6)16-5/h2,4-5,8H,3H2,1H3,(H,14,15)
• InChI Key： MXXFQYWWNOJCBG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)CC(C(=O)O)C(C)O2)F

Computed Properties

• Exact Mass: 244.0302500g/mol
• Monoisotopic Mass: 244.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

6-Chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2138222-38-3, known as 6-chloro-8-fluoro-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures comprising a benzene ring and a pyran ring. The presence of substituents such as chlorine at position 6, fluorine at position 8, and a methyl group at position 2 introduces unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of agents targeting specific biological pathways. For instance, research has demonstrated that 6-chloro and 8-fluoro substituents can significantly influence the molecule's bioavailability and selectivity for certain receptors or enzymes. The methyl group at position 2 further enhances the molecule's stability and solubility, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to introduce the halogen substituents at positions 6 and 8. The carboxylic acid group at position 3 is introduced through oxidation or hydrolysis reactions, depending on the starting material used.

In terms of pharmacological activity, this compound has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes. Furthermore, its fluorinated structure enhances its ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery systems.

The structural uniqueness of this compound also makes it a valuable tool in studying enzyme kinetics and receptor interactions. Researchers have utilized it as a probe to investigate the binding affinities of various receptors, providing insights into the design of more potent therapeutic agents.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Recent research has focused on evaluating its environmental impact under different conditions, including aqueous and soil-based environments. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for chemical safety.

In conclusion, CAS No 2138222-38-3, or 6-chloro-8-fluoro-substituted benzopyran derivative, represents a significant advancement in medicinal chemistry. Its unique structure and versatile properties make it a valuable asset in drug discovery and development efforts. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.